Cas no 850906-91-1 (5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850906-91-1
• MF: C₂₃H₁₉ClFNO₂
• MW: 395.853868722916
• CID: 6321469
• PubChem ID: 2152144
• Update Time: 2025-11-01

5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-((2-chlorobenzyl)oxy)-2-(2-fluorobenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• 5-[(2-chlorophenyl)methoxy]-2-[(2-fluorophenyl)methyl]-3,4-dihydroisoquinolin-1-one
• AKOS024583259
• 850906-91-1
• F0556-0510
• 5-[(2-chlorophenyl)methoxy]-2-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one

• Inchi： 1S/C23H19ClFNO2/c24-20-9-3-1-7-17(20)15-28-22-11-5-8-19-18(22)12-13-26(23(19)27)14-16-6-2-4-10-21(16)25/h1-11H,12-15H2
• InChI Key： SVCDNJVAPQWGDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1=CC=CC2C(N(CC3C=CC=CC=3F)CCC=21)=O

Computed Properties

• Exact Mass: 395.1088347g/mol
• Monoisotopic Mass: 395.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

Introduction to 5-(2-Chlorophenyl)methoxy-2-(2-Fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-91-1)

5-(2-Chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one, with the CAS number 850906-91-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl and fluorophenyl substituents, contribute to its distinct pharmacological profile.

The chemical structure of 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one is characterized by a tetrahydroisoquinoline core with specific functional groups attached. The methoxy group at the 5-position and the methyl group at the 2-position are crucial for its stability and reactivity. The substitution with a chlorophenyl and a fluorophenyl moiety further enhances its biological activity by modulating its interactions with target proteins and receptors.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of compounds like 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with various receptors involved in neurotransmission, such as serotonin and dopamine receptors. This interaction has led to its evaluation as a potential treatment for neurological disorders, including depression and anxiety.

Beyond its potential in treating neurological disorders, 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one have also been studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, making it a promising candidate for drug development. Additionally, the compound shows good stability under physiological conditions and does not undergo rapid degradation.

In terms of safety and toxicity profiles, preliminary studies indicate that 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully assess its safety and efficacy in human subjects. These trials will provide valuable data on dosing regimens, potential side effects, and long-term safety.

The synthesis of 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the Pictet-Spengler reaction followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, 5-(2-chlorophenyl)methoxy-2-(2-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-91-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.